3-(2,5-diethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-(2,5-diethoxyphenyl)-2-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C15H18N2O4/c1-4-20-10-6-7-14(21-5-2)11(8-10)12-9-13(15(18)19)17(3)16-12/h6-9H,4-5H2,1-3H3,(H,18,19)
• InChI Key: KSTTWTLVBPJROP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)C2=NN(C(=C2)C(=O)O)C
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

3-(2,5-Diethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, commonly referred to as DMPPCA, is an organic compound with a wide range of applications in scientific research. Its properties make it a versatile tool for investigating biological systems, and it has been used to study the effects of various compounds on cellular processes.

Scientific Research Applications

DMPPCA has been used in a variety of scientific research applications, including studies of the effects of various compounds on cellular processes. It has been used to study the effects of drugs on the nervous system, as well as the effects of various hormones on cell growth and development. DMPPCA has also been used to study the effects of environmental pollutants on cellular processes, and to investigate the effects of various metals on cellular metabolism.

Mechanism of Action

The mechanism of action of DMPPCA is not yet fully understood, but it is believed to act as an inhibitor of certain enzymes, such as those involved in the metabolism of fatty acids and cholesterol. It is also believed to inhibit the activity of certain proteins involved in cell signaling pathways.
Biochemical and Physiological Effects
DMPPCA has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce cholesterol levels, reduce inflammation, and improve insulin sensitivity. It has also been shown to reduce the risk of certain types of cancer, and to protect against oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMPPCA in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of experiments. However, it is important to note that DMPPCA is not without its limitations. For example, it is not very soluble in water, and it can be difficult to control the concentration of the compound in solution.

Future Directions

Given the wide range of applications and potential benefits of DMPPCA, there are many potential future directions for research and development. For example, further research could be conducted to better understand the mechanism of action of DMPPCA and how it affects various cellular processes. Additionally, further studies could be conducted to investigate the potential therapeutic applications of DMPPCA, such as its use in the treatment of certain diseases. Finally, further research could be conducted to investigate the potential environmental and safety implications of using DMPPCA in laboratory experiments.